Cas no 338397-54-9 (N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline)

• Product Name: N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline
• CAS No: 338397-54-9
• CID: 4646909
• Update Time: 2025-05-24

N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline

Additional information on N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline

N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline: A Comprehensive Overview

The compound N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline (CAS No. 338397-54-9) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a nitro group, a phenylsulfonyl group, and a trifluoromethyl substituent. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline in the development of advanced materials and pharmaceuticals. The nitro group, for instance, plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for applications in electron-deficient systems. The phenylsulfonyl group further enhances the molecule's stability and solubility, while the trifluoromethyl substituent introduces additional fluorine-based interactions that are critical in modern drug design.

One of the most promising areas of research involving this compound is its use in the synthesis of novel polymers. Scientists have discovered that N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline can serve as a building block for creating high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace, electronics, and biomedical engineering.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline under various conditions. By employing density functional theory (DFT), scientists have gained insights into the molecule's electronic structure and reactivity. These findings have paved the way for more efficient synthesis methods and improved product yields.

In terms of synthesis, N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The reaction conditions are carefully optimized to ensure high purity and stability of the final product. Researchers have also explored alternative routes, such as microwave-assisted synthesis, which offers significant advantages in terms of reaction time and energy efficiency.

The applications of N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline extend beyond materials science into the realm of pharmacology. Studies have shown that this compound exhibits potent biological activity against various disease models, including cancer and neurodegenerative disorders. Its unique combination of functional groups allows it to interact with key biological targets, making it a valuable lead compound for drug discovery.

Another area of interest is the environmental impact of N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that while the compound is stable under normal conditions, it undergoes rapid degradation under specific environmental stressors, reducing its ecological footprint.

In conclusion, N-2-Nitro-2-(phenylsulfonyl)vinyl-4-(trifluoromethyl)aniline (CAS No. 338397549) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments.